Cas no 2034456-90-9 (N-[3-(3-chlorophenyl)-3-hydroxypropyl]-5-fluoro-2-methoxybenzene-1-sulfonamide)

• Product Name: N-[3-(3-chlorophenyl)-3-hydroxypropyl]-5-fluoro-2-methoxybenzene-1-sulfonamide
• CAS No: 2034456-90-9
• MF: C₁₆H₁₇ClFNO₄S
• MW: 373.826885938644
• CID: 5377568
• Update Time: 2025-06-08

N-[3-(3-chlorophenyl)-3-hydroxypropyl]-5-fluoro-2-methoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[3-(3-Chlorophenyl)-3-hydroxypropyl]-5-fluoro-2-methoxybenzenesulfonamide
• N-[3-(3-chlorophenyl)-3-hydroxypropyl]-5-fluoro-2-methoxybenzene-1-sulfonamide

• Inchi： 1S/C16H17ClFNO4S/c1-23-15-6-5-13(18)10-16(15)24(21,22)19-8-7-14(20)11-3-2-4-12(17)9-11/h2-6,9-10,14,19-20H,7-8H2,1H3
• InChI Key： AIBRPLRRHQDKCY-UHFFFAOYSA-N
• SMILES： C1(S(NCCC(C2=CC=CC(Cl)=C2)O)(=O)=O)=CC(F)=CC=C1OC

Experimental Properties

• Density: 1.373±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 546.1±60.0 °C(Predicted)
• pka: 10.56±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-[3-(3-chlorophenyl)-3-hydroxypropyl]-5-fluoro-2-methoxybenzene-1-sulfonamide

Research Briefing on N-[3-(3-chlorophenyl)-3-hydroxypropyl]-5-fluoro-2-methoxybenzene-1-sulfonamide (CAS: 2034456-90-9)

In recent years, the compound N-[3-(3-chlorophenyl)-3-hydroxypropyl]-5-fluoro-2-methoxybenzene-1-sulfonamide (CAS: 2034456-90-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonamide derivative has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. The following briefing provides an overview of the latest research findings related to this compound, including its synthesis, mechanism of action, and potential clinical applications.

The synthesis of N-[3-(3-chlorophenyl)-3-hydroxypropyl]-5-fluoro-2-methoxybenzene-1-sulfonamide involves a multi-step process that ensures high purity and yield. Recent studies have optimized the synthetic route to improve efficiency and reduce by-products. The compound's structural features, including the sulfonamide group and the chloro-fluoro substitution pattern, are critical for its biological activity. These features have been extensively characterized using advanced spectroscopic techniques such as NMR and mass spectrometry.

Mechanistic studies have revealed that this compound acts as a potent inhibitor of specific enzymes involved in inflammatory and proliferative pathways. For instance, it has been shown to selectively target cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4), which are key players in inflammation and immune response. The inhibitory activity of N-[3-(3-chlorophenyl)-3-hydroxypropyl]-5-fluoro-2-methoxybenzene-1-sulfonamide has been validated through in vitro and in vivo models, demonstrating its efficacy in reducing inflammatory markers and tumor growth.

In preclinical trials, the compound exhibited favorable pharmacokinetic properties, including good oral bioavailability and a reasonable half-life. These attributes make it a viable candidate for further development as a therapeutic agent. Additionally, toxicity studies have indicated a manageable safety profile, with no significant adverse effects observed at therapeutic doses. However, further studies are required to assess long-term toxicity and potential drug-drug interactions.

The potential clinical applications of N-[3-(3-chlorophenyl)-3-hydroxypropyl]-5-fluoro-2-methoxybenzene-1-sulfonamide are broad, ranging from anti-inflammatory therapies to oncology. Its ability to modulate multiple pathways suggests it could be useful in treating complex diseases such as rheumatoid arthritis, psoriasis, and certain cancers. Researchers are also exploring its use in combination therapies to enhance efficacy and reduce resistance.

In conclusion, N-[3-(3-chlorophenyl)-3-hydroxypropyl]-5-fluoro-2-methoxybenzene-1-sulfonamide represents a promising compound with significant therapeutic potential. Continued research and development efforts are essential to fully elucidate its mechanisms and translate these findings into clinical applications. The compound's unique structural and functional properties position it as a valuable asset in the ongoing quest for novel and effective treatments in the chemical biology and pharmaceutical fields.